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Compound of Interest

Compound Name: D-ribose-L-cysteine

Cat. No.: B1670944 Get Quote

For Immediate Reference by Laboratory and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

D-ribose-L-cysteine. The following procedural guidance is intended to ensure a safe

laboratory environment and proper material management.

Physicochemical and Safety Data
D-ribose-L-cysteine is a precursor to the antioxidant glutathione and is utilized in various

research applications.[1][2][3] While it is not classified as a hazardous substance, adherence to

standard laboratory safety protocols is essential.[4]
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Property Value Source

Molecular Formula C₈H₁₅NO₆S [5]

Molecular Weight 253.28 g/mol [5][6]

Appearance
White to pale yellow

powder/solid
[7]

Solubility

Freely soluble in water; slightly

soluble in methanol; practically

insoluble in ethanol and

acetone

[7]

Melting Point 60 °C (140 °F) [6]

Storage

Short-term at room

temperature; long-term at

-20°C. It is hygroscopic and

should be stored under an

inert atmosphere.

[7][8]

Personal Protective Equipment (PPE)
When handling D-ribose-L-cysteine, especially in powdered form, the following personal

protective equipment is required to minimize exposure.
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PPE Category Item Standard/Specification

Hand Protection Nitrile gloves
Inspected before use for any

signs of degradation.[9][10]

Eye Protection
Safety glasses or chemical

splash goggles

Must meet ANSI Z.87.1

standards.[9][11]

Body Protection Laboratory coat
Standard cotton or

cotton/polyester blend.[9][11]

Respiratory Protection

Not generally required under

normal use with adequate

ventilation. A respirator may be

necessary if dust is generated.

[9]

Use in a well-ventilated area or

under a fume hood.

Foot Protection Closed-toe shoes
Required at all times in the

laboratory.[9][12]

Handling and Emergency Procedures
Standard Handling:

Engineering Controls: Handle in a well-ventilated area. Use of a fume hood is recommended

when working with the powdered form to avoid inhalation of dust.

Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling.[13]

Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[4]

[13]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes.[4]
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Inhalation: Move to fresh air. If not breathing, give artificial respiration. If breathing is difficult,

give oxygen. Get medical attention.[4]

Ingestion: Wash out mouth with water. Do not induce vomiting unless directed to do so by

medical personnel. Seek medical attention.

Disposal Plan
Dispose of D-ribose-L-cysteine and any contaminated materials in accordance with local,

state, and federal regulations. As it is a non-hazardous substance, general laboratory chemical

waste streams are typically appropriate.

Disposal Workflow:
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Handling & Use

Waste Collection

Disposal

Weigh D-ribose-L-cysteine

Prepare Solution

Use in Experiment

Solid Waste (Contaminated PPE, weigh boats) Aqueous Waste (Unused solutions)

Dispose in designated solid chemical waste container Dispose in designated non-hazardous aqueous waste container

Final Disposal by EHS

Follow Institutional Guidelines

Click to download full resolution via product page

Caption: Workflow for the handling and disposal of D-ribose-L-cysteine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. D-Ribose-L-cysteine | TargetMol [targetmol.com]

2. Dietary Supplementation with D-Ribose-L-Cysteine Prevents Hepatic Stress and Pro-
Inflammatory Responses in Male Wistar Rats Fed a High-Fructose High-Fat Diet [mdpi.com]

3. einstein.elsevierpure.com [einstein.elsevierpure.com]

4. westliberty.edu [westliberty.edu]

5. D-ribose-L-cysteine | C8H15NO6S | CID 11608533 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. D-Ribose-L-cysteine | 232617-15-1 | HJA61715 | Biosynth [biosynth.com]

7. mybiosource.com [mybiosource.com]

8. medchemexpress.com [medchemexpress.com]

9. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

10. ECE Illinois - ece444: Personal Protective Devices (PPEs) [fabweb.ece.illinois.edu]

11. Personal Protective Equipment | Department of Chemistry and Biochemistry
[chemistry.osu.edu]

12. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab
Manager [labmanager.com]

13. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Essential Safety and Handling Protocols for D-ribose-L-
cysteine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670944#personal-protective-equipment-for-
handling-d-ribose-l-cysteine]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1670944?utm_src=pdf-custom-synthesis
https://www.targetmol.com/compound/d-ribose-l-cysteine
https://www.mdpi.com/1873-149X/29/4/49
https://www.mdpi.com/1873-149X/29/4/49
https://einstein.elsevierpure.com/en/publications/d-ribose-l-cysteine-improves-glutathione-levels-neuronal-and-mito/
https://westliberty.edu/health-and-safety/files/2017/07/D-Ribose.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/11608533
https://pubchem.ncbi.nlm.nih.gov/compound/11608533
https://www.biosynth.com/p/HJA61715/232617-15-1-d-ribose-l-cysteine
https://www.mybiosource.com/biochemical/d-ribose-l-cysteine/6092718
https://www.medchemexpress.com/d-ribose-l-cysteine.html
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://fabweb.ece.illinois.edu/lab/safety/ppe.aspx
https://chemistry.osu.edu/inresources/safety/chem/personal-protective-equipment
https://chemistry.osu.edu/inresources/safety/chem/personal-protective-equipment
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.fishersci.com/store/msds?partNumber=AC132360250&countryCode=US&language=en
https://www.benchchem.com/product/b1670944#personal-protective-equipment-for-handling-d-ribose-l-cysteine
https://www.benchchem.com/product/b1670944#personal-protective-equipment-for-handling-d-ribose-l-cysteine
https://www.benchchem.com/product/b1670944#personal-protective-equipment-for-handling-d-ribose-l-cysteine
https://www.benchchem.com/product/b1670944#personal-protective-equipment-for-handling-d-ribose-l-cysteine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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